Cas no 1210604-37-7 (N-{2-2-(3-fluorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}pyrazine-2-carboxamide)

• Product Name: N-{2-2-(3-fluorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}pyrazine-2-carboxamide
• CAS No: 1210604-37-7
• MF: C₁₇H₁₃FN₆OS
• MW: 368.388124227524
• CID: 5799375
• PubChem ID: 45569583
• Update Time: 2025-07-09

N-{2-2-(3-fluorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}pyrazine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{2-2-(3-fluorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}pyrazine-2-carboxamide
• VU0522732-1
• N-(2-(2-(3-fluorophenyl)thiazolo[3,2-b][1,2,4]triazol-6-yl)ethyl)pyrazine-2-carboxamide
• N-[2-[2-(3-fluorophenyl)-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-yl]ethyl]pyrazine-2-carboxamide
• 1210604-37-7
• N-{2-[2-(3-fluorophenyl)-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-yl]ethyl}pyrazine-2-carboxamide
• F5832-9497
• AKOS024521137

• Inchi： 1S/C17H13FN6OS/c18-12-3-1-2-11(8-12)15-22-17-24(23-15)13(10-26-17)4-5-21-16(25)14-9-19-6-7-20-14/h1-3,6-10H,4-5H2,(H,21,25)
• InChI Key： YCFQQGVLUBXVDA-UHFFFAOYSA-N
• SMILES： S1C=C(CCNC(C2C=NC=CN=2)=O)N2C1=NC(C1C=CC=C(C=1)F)=N2

Computed Properties

• Exact Mass: 368.08555840g/mol
• Monoisotopic Mass: 368.08555840g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 113Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on N-{2-2-(3-fluorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}pyrazine-2-carboxamide

N-{2-[2-(3-Fluorophenyl)-1,2,4-Triazolo[3,2-b]1,3-thiazol-6-yl]ethyl}pyrazine-2-carboxamide

The compound N-{2-[2-(3-fluorophenyl)-1,2,4-triazolo[3,2-b]1,3-thiazol-6-yl]ethyl}pyrazine-2-carboxamide, with CAS No. 1210604-37-7, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its complex heterocyclic structure, which includes a pyrazine ring fused with a carboxamide group and a triazolo-thiazole moiety. The presence of a fluorophenyl group further enhances its chemical versatility and potential applications.

Recent studies have highlighted the unique properties of this compound in drug discovery. The triazolo-thiazole ring system is known for its ability to act as a bioisostere of traditional amide bonds, offering improved pharmacokinetic profiles and reduced susceptibility to hydrolysis. This makes the compound an attractive candidate for developing stable and bioavailable drugs. Additionally, the pyrazine ring contributes to the molecule's aromaticity and planarity, which are crucial for interactions with biological targets such as enzymes and receptors.

One of the most promising applications of this compound lies in its potential as a kinase inhibitor. Kinases are critical enzymes involved in cell signaling pathways, and their dysregulation is implicated in various diseases, including cancer and inflammatory disorders. The compound's ability to bind to kinase active sites with high affinity has been demonstrated in recent in vitro studies. Furthermore, its fluorophenyl group enhances lipophilicity, which is essential for crossing biological membranes and reaching intracellular targets.

In terms of synthesis, the compound is typically prepared through a multi-step process involving nucleophilic substitution and cyclization reactions. The use of microwave-assisted synthesis has been reported to significantly accelerate the reaction times while maintaining high yields. This approach not only improves synthetic efficiency but also aligns with green chemistry principles by reducing energy consumption and waste generation.

The structural complexity of this compound also makes it an interesting candidate for materials science applications. Its planar geometry and conjugated system suggest potential uses in organic electronics, such as in light-emitting diodes (LEDs) or field-effect transistors (FETs). Recent research has explored its electronic properties under various conditions, revealing promising charge transport characteristics that could be exploited in next-generation electronic devices.

In conclusion, N-{2-[2-(3-fluorophenyl)-1,2,4-triazolo[3,2-b]1,3-thiazol-6-yl]ethyl}pyrazine-2-carboxamide represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique chemical structure and favorable pharmacokinetic properties position it as a valuable tool in drug discovery and materials science. As research continues to uncover its full potential, this compound is expected to play an increasingly important role in advancing both therapeutic development and technological innovation.